Cas no 1005761-07-8 (3-(4-phenylphenyl)propane-1-thiol)

• Product Name: 3-(4-phenylphenyl)propane-1-thiol
• CAS No: 1005761-07-8
• MF: C₁₅H₁₆S
• MW: 228.352542877197
• CID: 4513377
• PubChem ID: 53434334
• Update Time: 2025-05-25

3-(4-phenylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-4-propanethiol
• 3-(4-phenylphenyl)propane-1-thiol
• SCHEMBL24372592
• 1005761-07-8
• EN300-1869760

• Inchi： 1S/C15H16S/c16-12-4-5-13-8-10-15(11-9-13)14-6-2-1-3-7-14/h1-3,6-11,16H,4-5,12H2
• InChI Key： BSMZNRQKJUNNFK-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 228.09727168Da
• Monoisotopic Mass: 228.09727168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 1Ų

Additional information on 3-(4-phenylphenyl)propane-1-thiol

Comprehensive Analysis of 3-(4-phenylphenyl)propane-1-thiol (CAS No. 1005761-07-8): Properties, Applications, and Industry Trends

3-(4-phenylphenyl)propane-1-thiol (CAS No. 1005761-07-8), a specialized organic compound featuring a biphenyl core linked to a propanethiol group, has garnered significant attention in material science and fine chemical synthesis. This molecule's unique aryl-thiol hybrid structure enables diverse applications, ranging from surface modification agents to pharmaceutical intermediates. Recent advancements in nanotechnology and self-assembled monolayers (SAMs) have further amplified its relevance, aligning with growing searches for "functional thiol compounds" and "organic electronic materials".

The compound's molecular architecture combines hydrophobic phenyl rings with a reactive thiol (-SH) terminus, creating an amphiphilic character that facilitates molecular self-organization. This property is particularly valuable in developing conductive thin films, a topic trending in flexible electronics research. Analytical studies reveal its logP value of 4.2, indicating good lipid solubility – a feature frequently queried in drug delivery system design forums. The thermal stability (decomposition >250°C) makes it suitable for high-temperature material processing, addressing industry demands for heat-resistant coatings.

In catalysis research, 3-(4-phenylphenyl)propane-1-thiol serves as a ligand precursor for transition metal complexes, with patent literature highlighting its role in asymmetric hydrogenation reactions. The UV absorption spectrum (λ_max 268 nm) enables its use as a photostabilizer, coinciding with rising Google searches for "UV-absorbing additives". Its vibrational modes, characterized by strong S-H stretching at 2570 cm^-1 and C=C aromatic bands at 1600 cm^-1, provide distinctive FTIR fingerprints for quality control.

Emerging applications exploit the compound's molecular recognition capabilities in biosensor development, responding to the increasing focus on point-of-care diagnostics. The electrochemical properties of gold-thiolate interfaces formed by this compound are actively studied for neural electrode coatings, a hot topic in bioelectronics discussions. Recent publications demonstrate its utility in creating anti-fouling surfaces, addressing common search queries about "marine coating technologies".

Synthetic protocols for CAS 1005761-07-8 typically involve Grignard reactions followed by thiolation, with optimized methods achieving >90% yields – a technical detail frequently requested in process chemistry forums. The compound's crystallographic data (monoclinic, P2₁/c space group) provides insights for computational material design, connecting to trending searches about "molecular modeling". Regulatory databases confirm its REACH compliance, an essential consideration given growing concerns about chemical safety.

Industrial adoption of 3-(4-phenylphenyl)propane-1-thiol reflects broader market shifts toward multifunctional additives. Its dual functionality as both a surface anchor and conjugation site makes it valuable in quantum dot functionalization, aligning with booming interest in display technologies. The compound's environmental fate (DT₅₀ 28 days in soil) satisfies green chemistry principles, responding to searches for "sustainable chemical alternatives".

Advanced research explores the compound's supramolecular behavior in liquid crystal formulations, particularly for optoelectronic devices. The steric effects from its biphenyl moiety influence packing density in thin films – a technical aspect often queried in materials science communities. Recent patent filings highlight novel derivatives created through thiol-ene click chemistry, a technique gaining traction in polymer science circles.

Quality specifications for CAS 1005761-07-8 typically require ≥98% purity (HPLC), with strict controls on disulfide dimer content – a critical parameter for surface coating applications. The compound's viscosity (38 cP at 25°C) and refractive index (1.612) are frequently cited in formulation development documents. Storage recommendations emphasize argon atmosphere protection to prevent oxidative degradation, addressing common handling questions in laboratory practice forums.

Future prospects for 3-(4-phenylphenyl)propane-1-thiol include potential roles in organic photovoltaics and molecular electronics, areas generating substantial academic and commercial interest. Its structure-activity relationships continue to inspire computational chemistry studies, particularly regarding charge transport properties. As industries seek multipurpose chemical building blocks, this compound's balanced aromaticity and thiol reactivity position it as a versatile candidate for next-generation functional materials.